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For Immediate Release

A deep dive into the discovery, synthesis, and application of 4-APC hydrobromide, a pivotal

agent in the sensitive detection of aldehydes for biomedical research and drug development.

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of 4-APC hydrobromide (2-(4-Aminophenoxy)-N,N,N-

trimethylethanaminium bromide hydrobromide), a derivatization agent designed to enhance the

analysis of aldehydes, particularly in complex biological matrices. This document details the

historical context of its development, its synthesis, and its practical application in mass

spectrometry-based analysis.

Introduction: The Need for Enhanced Aldehyde
Detection
Aldehydes are a class of organic compounds that play a significant role in various physiological

and pathological processes. They are involved in cellular signaling and are also generated as

byproducts of oxidative stress, such as during lipid peroxidation. The accurate and sensitive

quantification of specific aldehydes can, therefore, provide crucial insights into disease

mechanisms and serve as valuable biomarkers. However, the inherent physicochemical

properties of many aldehydes, such as their volatility and relatively low ionization efficiency,

pose significant challenges for their direct analysis by mass spectrometry (MS). To overcome

these limitations, derivatization techniques are employed to modify the aldehyde molecule,
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thereby improving its chromatographic retention, ionization efficiency, and the specificity of its

detection.

It is in this context that 4-APC hydrobromide emerged as a valuable tool. While other

derivatization agents exist, 4-APC was specifically engineered to introduce a permanently

charged moiety, significantly enhancing the signal intensity in positive ion electrospray

ionization mass spectrometry (ESI-MS).

It is important to note that the abbreviation "4-APC" has also been associated with N-(4-

aminophenyl)piperidine, a derivatization agent primarily used for the analysis of carboxylic

acids. This guide will focus exclusively on 4-APC hydrobromide, i.e., 2-(4-Aminophenoxy)-

N,N,N-trimethylethanaminium bromide hydrobromide, used for aldehyde analysis.

Discovery and Development
The development of 4-APC hydrobromide was pioneered by the research group of Professor

Hubertus Irth at the Vrije Universiteit Amsterdam. The primary goal was to create a

derivatization agent that would selectively react with aldehydes and introduce a quaternary

ammonium group. This "charge-tagging" strategy was designed to dramatically improve the

sensitivity of detection by ESI-MS.[1][2]

The first-generation reagent, 4-(2-(trimethylammonio)ethoxy)benzeneaminium dibromide (4-

APC), was introduced as a highly sensitive and selective derivatization agent for aldehydes.[1]

[2] Its design incorporates an aniline moiety, which undergoes a rapid and selective reaction

with aliphatic aldehydes to form a stable derivative.[3] The presence of the quaternary

ammonium group ensures a permanent positive charge, leading to a significant enhancement

of the MS signal.[2][3] Labeling with 4-APC has been shown to increase the MS sensitivity for

aldehydes, such as hexanal, by more than 1000 times.[4]

Building on the success of 4-APC, the same research group developed a second-generation

reagent, 4-(2-((4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium dibromide (4-

APEBA).[1][5] This newer agent retains the core functionalities of 4-APC but includes a

bromophenethyl group. This addition provides a distinct isotopic signature, further enhancing

the specificity of detection and allowing for the screening of unknown aldehydes.[1]

Furthermore, by altering the co-reagent, 4-APEBA can also be used for the derivatization of

carboxylic acids.[1][5][6]
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Physicochemical Properties and Derivatization
Chemistry
Chemical Structure:

IUPAC Name: 2-(4-Aminophenoxy)-N,N,N-trimethylethanaminium bromide hydrobromide

CAS Number: 1076196-38-7

Molecular Formula: C₁₁H₂₀Br₂N₂O

Key Features:

Aniline Group: The primary amine on the phenyl ring serves as the reactive site for

selective derivatization of aldehydes.

Quaternary Ammonium Group: The permanently charged trimethylammonium group

ensures high ionization efficiency in positive mode ESI-MS.

The derivatization reaction with aldehydes proceeds via a reductive amination pathway. The

aniline moiety of 4-APC reacts with the carbonyl group of an aldehyde to form a transient imine

(Schiff base). This intermediate is then reduced by a mild reducing agent, such as sodium

cyanoborohydride (NaBH₃CN), to form a stable secondary amine derivative.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/20238107/
https://pubmed.ncbi.nlm.nih.gov/20238107/
https://www.researchgate.net/publication/42256138_Targeted_LC-MS_derivatization_for_aldehydes_and_carboxylic_acids_with_a_new_derivatization_agent_4-APEBA
https://www.benchchem.com/product/b2723375#discovery-and-history-of-4-apc-hydrobromide-as-a-derivatization-agent
https://www.benchchem.com/product/b2723375#discovery-and-history-of-4-apc-hydrobromide-as-a-derivatization-agent
https://www.benchchem.com/product/b2723375#discovery-and-history-of-4-apc-hydrobromide-as-a-derivatization-agent
https://www.benchchem.com/product/b2723375#discovery-and-history-of-4-apc-hydrobromide-as-a-derivatization-agent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2723375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2723375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

